N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-4-(2-methylpropoxy)benzamide
• InChI: InChI=1S/C18H20ClNO3/c1-12(2)11-23-15-7-4-13(5-8-15)18(21)20-14-6-9-17(22-3)16(19)10-14/h4-10,12H,11H2,1-3H3,(H,20,21)
• InChI Key: PEUZOXRMDRJKGO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)OC)Cl
• Molecular Formula: C18H20ClNO3
• Molecular Weight: 333.8 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide (CMIB) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CMIB belongs to the class of benzamide derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide is not fully understood. However, studies have suggested that N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide exerts its biological activity by inhibiting the activity of protein kinases, which are involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide has also been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide has been shown to have various biochemical and physiological effects. Studies have shown that N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide inhibits the activity of protein kinases, including AKT and ERK, which are involved in the regulation of cell proliferation and survival. Moreover, N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide has been shown to induce apoptosis and inhibit angiogenesis, which are essential processes in cancer development.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide in lab experiments is its potent biological activity. N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide exhibits potent anticancer and anti-inflammatory activity, making it an excellent candidate for studying various diseases. However, one of the limitations of using N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide. One of the significant future directions is to investigate the potential use of N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide in combination with other drugs for the treatment of cancer and other diseases. Moreover, further studies are needed to understand the mechanism of action of N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide fully. Additionally, studies are needed to improve the solubility of N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide to make it more accessible for in vivo experiments.
Conclusion:
In conclusion, N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide (N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide) is a chemical compound that exhibits potent biological activity. N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide has potential applications in cancer research, anti-inflammatory agents, and the treatment of neurodegenerative diseases. The synthesis of N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide involves the reaction of 3-chloro-4-methoxyaniline with isobutyl chloroformate and 4-hydroxybenzoic acid in the presence of a base. N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide exerts its biological activity by inhibiting the activity of protein kinases and histone deacetylases. Further studies are needed to understand the mechanism of action of N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide fully and improve its solubility for in vivo experiments.

Synthesis Methods

The synthesis of N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide involves the reaction of 3-chloro-4-methoxyaniline with isobutyl chloroformate and 4-hydroxybenzoic acid in the presence of a base. The reaction leads to the formation of N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide as a white solid, which can be purified through recrystallization.

Scientific Research Applications

N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide has been extensively studied for its potential applications in various scientific fields. One of the significant applications of N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide is in cancer research. Studies have shown that N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide exhibits potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide exerts its anticancer activity by inducing apoptosis and inhibiting cell proliferation.
N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide has also been studied for its potential use as an anti-inflammatory agent. Studies have shown that N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide inhibits the production of pro-inflammatory cytokines and reduces inflammation in animal models. Moreover, N-(3-chloro-4-methoxyphenyl)-4-isobutoxybenzamide has been shown to have potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.